Cas no 20271-35-6 (5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile)
20271-35-6 structure
Product Name:5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile
CAS No:20271-35-6
MF:C10H9N5
MW:199.211960554123
MDL:MFCD02752908
CID:909435
PubChem ID:329859
Update Time:2025-04-19
5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile
- 5-amino-1-benzyltriazole-4-carbonitrile
- 1H-[1,2,3]Triazole-4-carbonitrile, 5-amino-1-benzyl-
- 1H-1,2,3-Triazole-4-carbonitrile, 5-amino-1- (phenylmethyl)-
- 1H-1,2,3-Triazole-4-carbonitrile, 5-amino-1-benzyl-
- NSC-314884
- MFCD02752908
- CS-0233686
- HMS2666D19
- Oprea1_459366
- 1H-1,3-Triazole-4-carbonitrile, 5-amino-1-benzyl-
- DTXSID60317348
- MLS000728711
- NSC314884
- 20271-35-6
- SMR000306990
- STK764654
- 5-amino-1-benzyl-triazole-4-carbonitrile
- CHEMBL1519006
- 5-amino-1-benzyl-4-cyano-1,2,3-triazole
- SCHEMBL10888984
- 5-amino-1-benzyl-1,2,3-triazole-4-carbonitrile
- 1H-1,3-Triazole-4-carbonitrile, 5-amino-1-(phenylmethyl)-
- Z1201621880
- AKOS001741262
- EN300-135376
-
- MDL： MFCD02752908
- Inchi： 1S/C10H9N5/c11-6-9-10(12)15(14-13-9)7-8-4-2-1-3-5-8/h1-5H,7,12H2
- InChI Key： XWQIUVCDURLODQ-UHFFFAOYSA-N
- SMILES： N1(C(=C(C#N)N=N1)N)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 199.08597
- Monoisotopic Mass: 199.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 472.9°C at 760 mmHg
- Flash Point: 239.8°C
- Refractive Index: 1.689
- PSA: 80.52
5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595913-10mg |
5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile |
20271-35-6 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A595913-50mg |
5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile |
20271-35-6 | 50mg |
$ 135.00 | 2022-06-08 | ||
| TRC | A595913-100mg |
5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile |
20271-35-6 | 100mg |
$ 210.00 | 2022-06-08 | ||
| abcr | AB236443-500 mg |
5-Amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile |
20271-35-6 | 500MG |
€620.10 | 2022-03-25 | ||
| abcr | AB236443-1 g |
5-Amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile; . |
20271-35-6 | 1 g |
€1,187.50 | 2023-07-20 | ||
| abcr | AB236443-2 g |
5-Amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile |
20271-35-6 | 2g |
€1,108.00 | 2022-03-25 | ||
| abcr | AB236443-250mg |
5-Amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile; . |
20271-35-6 | 250mg |
€623.50 | 2025-04-20 | ||
| abcr | AB236443-1g |
5-Amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile; . |
20271-35-6 | 1g |
€1187.50 | 2025-04-20 | ||
| Chemenu | CM449278-1g |
1H-1,2,3-Triazole-4-carbonitrile, 5-amino-1- (phenylmethyl)- |
20271-35-6 | 95%+ | 1g |
$624 | 2023-02-02 | |
| Enamine | EN300-135376-0.05g |
5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile |
20271-35-6 | 95% | 0.05g |
$183.0 | 2023-11-13 |
5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:20271-35-6)5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile
Order Number:A1139547
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:48
Price ($):1093.0
Email:sales@amadischem.com
5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
20271-35-6 (5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile) Related Products
- 119222-34-3(5-amino-1-[(2-fluorophenyl)methyl]triazole-4-carbonitrile)
- 25784-62-7(N'-(1-benzyl-4-cyano-1H-1,2,3-triazol-5-yl)-N,N-dimethylimidoformamide)
- 32515-07-4(1-Benzyl-4-phenyl-1H-1,2,3-triazol-5-amine)
- 850374-96-8(1H-1,2,3-Triazole-4-carbonitrile,5-amino-1-[(4-bromophenyl)methyl]-)
- 50533-77-2(1H-1,2,3-Triazole-4-methanamine,5-amino-N-[[5-amino-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]methyl]-1-(phenylmethyl)-)
- 28539-33-5(4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine)
- 50533-72-7(5-(aminomethyl)-3-benzyltriazol-4-amine;phosphoric Acid)
- 25784-58-1(1-Benzyl-1H-1,2,3-triazol-5-amine)
- 202003-07-4(1-benzyl-1H-1,2,3-triazole-4-carbonitrile)
- 49789-96-0(AO-638/15167002)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:20271-35-6)5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile
Purity:99%
Quantity:1g
Price ($):1093.0